N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2,3-dimethoxybenzamide
• InChI: InChI=1S/C19H19N3O4S/c1-11(23)22-8-7-12-14(9-20)19(27-16(12)10-22)21-18(24)13-5-4-6-15(25-2)17(13)26-3/h4-6H,7-8,10H2,1-3H3,(H,21,24)
• InChI Key: IREOTELKWFYGSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=C(C(=CC=C3)OC)OC
• Molecular Formula: C19H19N3O4S
• Molecular Weight: 385.4 g/mol

Description

“N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2,3-dimethoxybenzamide” is a chemical compound with the formula C20H21N3O5S. It is a type of thienopyridine. The compound has a net charge of 0, an average mass of 415.465, and a monoisotopic mass of 415.12019.

Molecular Structure Analysis

The InChI string of the compound is InChI=1S/C20H21N3O5S/c1- 11 (24) 23- 6- 5- 13- 14 (9- 21) 20 (29- 17 (13) 10- 23) 22- 19 (25) 12- 7- 15 (26- 2) 18 (28- 4) 16 (8- 12) 27- 3/h7- 8H,5- 6,10H2,1- 4H3, (H,22,25). The SMILES string is CC (=O)N1CCC2=C (C1)SC (=C2C#N)NC (=O)C3=CC (=C (C (=C3)OC)OC)OC.

Physical And Chemical Properties Analysis

The compound has a net charge of 0, an average mass of 415.465, and a monoisotopic mass of 415.12019.

Scientific Research Applications

Heterocyclic Chemistry and Synthesis

Research into thienopyridines and related compounds, including derivatives similar to N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2,3-dimethoxybenzamide, has led to the development of novel heterocyclic systems. These compounds are of interest due to their unique chemical properties and potential applications in creating new materials and drugs. Studies have demonstrated various synthetic routes and reactions involving thienopyridine derivatives, highlighting their versatility and importance in organic synthesis and medicinal chemistry (Bremner et al., 1988; Klemm et al., 1987).

Structural Analysis and Molecular Design

Structural analyses of thienopyridine derivatives, including X-ray crystallography, provide insights into their molecular configurations, enabling the design of compounds with desired properties for specific applications. Such research supports the development of new synthetic methodologies and the exploration of these compounds' chemical reactivity and interaction mechanisms (Klemm et al., 1984).

Applications in Medicinal Chemistry

Although the specific compound this compound might not be directly mentioned in available literature, related thienopyridine derivatives have been investigated for their biological activities. These compounds serve as key intermediates in synthesizing various biologically active molecules, demonstrating potential antimicrobial, antitumor, and insecticidal activities. Such studies underscore the significance of thienopyridine derivatives in discovering new therapeutic agents (Mohareb et al., 2014; Bakhite et al., 2014).

Mechanism of Action

Mode of Action

Similar compounds have been found to interact with the atp-binding site of their targets .

Biochemical Pathways

It’s known that similar compounds can cause a significant and dose-dependent accumulation of cells in the g2/m phase of the cell cycle .

Result of Action

Similar compounds have been found to cause a significant and dose-dependent accumulation of cells in the g2/m phase of the cell cycle, with a concomitant decrease of cells in the other phases of the cell cycle .